Cas no 452056-80-3 (1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone)

• Product Name: 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone
• CAS No: 452056-80-3
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• CID: 1038161
• PubChem ID: 11075211
• Update Time: 2025-06-09

1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone
• 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)-ethanone
• 452056-80-3
• 2-(4-Fluorophenyl)-1-(2-amino-4-pyridyl)ethanone
• 1-(2-aminopyridin-4-yl)-2-(4-fluorophenyl)ethan-1-one
• IOXAEZSQRZMYNX-UHFFFAOYSA-N
• DTXSID30454330
• DB-345153
• 1-(2-amino-4-pyridinyl)-2-(4-fluorophenyl)-Ethanone
• SCHEMBL2842825

• Inchi： 1S/C13H11FN2O/c14-11-3-1-9(2-4-11)7-12(17)10-5-6-16-13(15)8-10/h1-6,8H,7H2,(H2,15,16)
• InChI Key： IOXAEZSQRZMYNX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1C=CN=C(C=1)N)=O

Computed Properties

• Exact Mass: 230.08554114g/mol
• Monoisotopic Mass: 230.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157.0 ºC
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),

Additional information on 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone

Introduction to 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone (CAS No. 452056-80-3) and Its Emerging Applications in Chemical Biology

1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone, identified by the CAS number 452056-80-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyridine core substituted with an amine group at the 2-position and a fluorophenyl moiety at the 4-position of an ethanone backbone, exhibits a unique combination of chemical properties that make it a promising candidate for various biological assays and drug development initiatives.

The aminopyridine scaffold is well-known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. The presence of the fluorine atom in the aromatic ring further enhances the compound's potential by introducing electronic and steric effects that can modulate its interactions with biological targets. Such structural features have positioned 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone as a valuable building block for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological relevance of this compound more efficiently than ever before. Studies have indicated that derivatives of 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The fluorine-substituted phenyl ring, in particular, has been shown to improve metabolic stability and binding affinity, making it an attractive modification for drug candidates.

In the realm of chemical biology, this compound has been utilized as a precursor in the synthesis of more complex molecules designed to interact with specific biological pathways. For instance, researchers have explored its potential as an intermediate in the development of kinase inhibitors, where the pyridine and fluorophenyl groups can be tailored to optimize binding to target proteins. The amine functionality at the 2-position also provides a handle for further derivatization, allowing for the creation of diverse analogs with tailored pharmacological profiles.

The growing interest in fluorinated compounds stems from their ability to enhance drug-like properties such as lipophilicity, bioavailability, and resistance to metabolic degradation. The incorporation of a fluorine atom into 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone exemplifies this trend, as it can significantly influence both the physical chemistry and biological activity of the molecule. This has spurred investigations into its potential applications in oncology, where fluorinated pyridines are increasingly recognized for their role in developing next-generation anticancer agents.

Moreover, the structural motif of 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone aligns with emerging trends in drug discovery that emphasize modular design and diversity-oriented synthesis. By leveraging this compound as a scaffold, chemists can rapidly generate libraries of derivatives for screening against various disease-related targets. Such approaches are particularly valuable in academic and industrial settings where rapid hit identification is crucial for advancing drug development pipelines.

From a synthetic chemistry perspective, 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone serves as an excellent example of how functional group interconversion can lead to novel molecular architectures. The transformation of simple precursors into this complex entity highlights the ingenuity behind modern synthetic strategies, which often involve multi-step sequences designed to introduce specific moieties while maintaining overall structural integrity. This compound's synthesis has been optimized using transition metal-catalyzed reactions, showcasing how catalytic methods can streamline complex organic transformations.

The broader implications of such research are significant for therapeutic innovation. As drug discovery continues to evolve, compounds like 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone represent critical tools for exploring new pharmacological spaces. Their unique structural features offer opportunities to address unmet medical needs by targeting disease mechanisms that were previously inaccessible with conventional therapeutics. The integration of computational modeling with experimental validation has further accelerated progress, enabling researchers to predict and confirm biological activity with greater precision.

In conclusion, 1-(2-Aminopyridin-4-yl)-2-(4-fluorophenyl)ethanone (CAS No. 452056-80-3) stands out as a versatile and promising compound with far-reaching applications in chemical biology and pharmaceutical research. Its distinctive structure, combining an amine-substituted pyridine core with a fluorinated aromatic ring, makes it an ideal candidate for further exploration in drug discovery initiatives aimed at treating a variety of human diseases. As scientific methodologies continue to advance, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.